Cas no 2171650-18-1 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4-difluorobutanoic acid)
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4-difluorobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4-difluorobutanoic acid
- 2171650-18-1
- 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-4,4-difluorobutanoic acid
- EN300-1542690
-
- Inchi: 1S/C24H24F2N2O6/c25-20(26)11-19(21(29)30)27-22(31)24(9-10-33-13-24)28-23(32)34-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-20H,9-13H2,(H,27,31)(H,28,32)(H,29,30)
- InChI Key: DJJXOMSEFWGGJM-UHFFFAOYSA-N
- SMILES: FC(CC(C(=O)O)NC(C1(COCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F
Computed Properties
- Exact Mass: 474.16024281g/mol
- Monoisotopic Mass: 474.16024281g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 746
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 114Ų
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4-difluorobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1542690-0.05g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-4,4-difluorobutanoic acid |
2171650-18-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1542690-0.1g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-4,4-difluorobutanoic acid |
2171650-18-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1542690-0.25g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-4,4-difluorobutanoic acid |
2171650-18-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1542690-0.5g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-4,4-difluorobutanoic acid |
2171650-18-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1542690-1.0g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-4,4-difluorobutanoic acid |
2171650-18-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1542690-2.5g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-4,4-difluorobutanoic acid |
2171650-18-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1542690-5.0g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-4,4-difluorobutanoic acid |
2171650-18-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1542690-10.0g |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-4,4-difluorobutanoic acid |
2171650-18-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1542690-50mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-4,4-difluorobutanoic acid |
2171650-18-1 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1542690-100mg |
2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-4,4-difluorobutanoic acid |
2171650-18-1 | 100mg |
$2963.0 | 2023-09-25 |
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4-difluorobutanoic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4-difluorobutanoic acid
2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4-difluorobutanoic acid: A Comprehensive Overview
The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4-difluorobutanoic acid, identified by the CAS number 2171650-18-1, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an oxolane ring, and a difluorobutanoic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, while the oxolane ring adds a cyclic ether functionality, and the difluorobutanoic acid introduces fluorinated carboxylic acid properties. These features make this compound a valuable tool in organic synthesis, drug discovery, and materials science.
Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their unique physical and chemical properties. The presence of two fluorine atoms in the butanoic acid moiety of this compound contributes to its hydrophobicity and metabolic stability, which are desirable traits in drug candidates. Additionally, the Fmoc group is widely used in solid-phase peptide synthesis (SPPS) as a temporary protecting group for amino acids. This makes the compound an interesting candidate for exploring novel synthetic strategies and intermediates in peptide chemistry.
The oxolane ring in the molecule introduces additional complexity by providing a cyclic ether structure that can participate in various chemical reactions. This structural feature allows for potential applications in polymer chemistry or as a building block for more complex molecules. Furthermore, the combination of these functional groups creates opportunities for exploring stereochemical properties and enantioselective synthesis methods.
From a synthetic perspective, the construction of such a molecule requires precise control over multiple reaction steps. The incorporation of the Fmoc group typically involves nucleophilic substitution or amide bond formation reactions. The oxolane ring can be synthesized through cyclization reactions or by using pre-synthesized cyclic ethers as starting materials. The difluorobutanoic acid moiety can be introduced via electrophilic fluorination or through nucleophilic substitution reactions involving appropriate fluorinated precursors.
Recent advancements in fluorination techniques have made it possible to synthesize such compounds with higher efficiency and selectivity. For instance, the use of electrophilic fluorinating agents like Selectfluor or N-fluoropyridinium reagents has enabled selective fluorination of carboxylic acids to form difluoro derivatives. These methods are particularly advantageous due to their mild reaction conditions and high yields.
In terms of applications, this compound could serve as a versatile building block in organic synthesis. Its Fmoc group makes it suitable for peptide synthesis applications, while its fluorinated carboxylic acid moiety could be exploited in drug design for improving pharmacokinetic properties such as bioavailability and half-life. Additionally, the oxolane ring could be utilized in polymer chemistry to create novel materials with tailored mechanical or thermal properties.
Recent research has also focused on the use of Fmoc-containing compounds as precursors for bioconjugation reactions. These reactions are critical in drug delivery systems where targeting ligands need to be attached to therapeutic molecules without interfering with their biological activity. The presence of an Fmoc group allows for controlled deprotection under specific conditions, enabling precise control over the timing and site of conjugation.
The combination of these functional groups also opens up possibilities for exploring supramolecular chemistry and self-assembling systems. The hydrophobic nature of the fluorinated butanoic acid moiety could promote interactions with other hydrophobic molecules or surfaces, leading to the formation of ordered structures or membranes.
In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4-difluorobutanoic acid, with its unique structural features and functional groups, represents a valuable compound with diverse applications across multiple disciplines. Its potential lies not only in its current uses but also in its ability to serve as a platform for developing new synthetic methodologies and materials with unprecedented properties.
2171650-18-1 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-4,4-difluorobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)